Cas no 371162-00-4 ((Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester)

• Product Name: (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester
• CAS No: 371162-00-4
• MF: C₂₄H₆F₁₅NO₆
• MW: 689.283599376678
• CID: 3045478
• PubChem ID: 77078401
• Update Time: 2025-06-28

(Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester
• Glycine, N,N-bis[2-oxo-2-(2,3,4,5,6-pentafluorophenoxy)ethyl]-, 2,3,4,5,6-pentafluorophenyl ester
• 371162-00-4
• (Bis-pentafluorophenyloxycarbonylmethyl-amino)-aceticacidpentafluorophenylester
• tris(perfluorophenyl) 2,2',2''-nitrilotriacetate
• SCHEMBL15570178
• (2,3,4,5,6-pentafluorophenyl) 2-[bis[2-oxo-2-(2,3,4,5,6-pentafluorophenoxy)ethyl]amino]acetate
• XGWMTDDHMZVUFA-UHFFFAOYSA-N
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-{BIS[2-OXO-2-(2,3,4,5,6-PENTAFLUOROPHENOXY)ETHYL]AMINO}ACETATE
• BP-21737

• Inchi： 1S/C24H6F15NO6/c25-7-10(28)16(34)22(17(35)11(7)29)44-4(41)1-40(2-5(42)45-23-18(36)12(30)8(26)13(31)19(23)37)3-6(43)46-24-20(38)14(32)9(27)15(33)21(24)39/h1-3H2
• InChI Key： XGWMTDDHMZVUFA-UHFFFAOYSA-N
• SMILES： C(OC1=C(F)C(F)=C(F)C(F)=C1F)(=O)CN(CC(=O)OC1=C(F)C(F)=C(F)C(F)=C1F)CC(=O)OC1=C(F)C(F)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 688.9955593g/mol
• Monoisotopic Mass: 688.9955593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 82.1Ų

Additional information on (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester

(Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester: A Comprehensive Overview

The compound with CAS No. 371162-00-4, commonly referred to as (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes pentafluorophenyl groups and oxycarbonyl functionalities, making it a valuable component in advanced chemical synthesis and catalysis.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic devices. The presence of pentafluorophenyl groups imparts exceptional stability and electronic properties to the molecule, enabling its use in the creation of high-performance organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance the charge transport properties, making it a promising candidate for next-generation flexible electronics.

In addition to its electronic applications, (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester has shown remarkable potential in the field of drug delivery systems. Its unique structure allows for precise control over drug release kinetics, which is critical for targeted therapies. Recent experiments have revealed that this compound can serve as an effective carrier for hydrophobic drugs, improving their bioavailability and reducing systemic toxicity.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the preparation of intermediate compounds with oxycarbonyl functionalities and subsequent coupling reactions to introduce the pentafluorophenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the yield and purity of the final product.

From a toxicological perspective, studies have shown that (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester exhibits low toxicity at typical exposure levels, making it suitable for applications in biocompatible materials. However, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester (CAS No. 371162-00-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry, offering new possibilities for innovation in materials science, electronics, and pharmaceuticals.